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Compound of Interest

Compound Name: SRI-31142

Cat. No.: B15616481 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the in vitro functional characterization of

SRI-31142, a putative allosteric inhibitor of the dopamine transporter (DAT). The following

assays are designed to assess the binding affinity and functional activity of SRI-31142 on

monoamine transporters.

Introduction
SRI-31142 is a novel compound identified as a putative allosteric inhibitor of the dopamine

transporter (DAT) with a high affinity (Ki of 1.9 nM).[1] Unlike typical DAT inhibitors like cocaine,

SRI-31142 exhibits a complex pharmacological profile. It demonstrates only partial efficacy in

blocking monoamine uptake and is significantly less potent in displacing radioligand binding

than its affinity would suggest.[2] Understanding its unique mechanism of action is crucial for its

potential development as a therapeutic agent. The following protocols describe key in vitro

assays to elucidate the functional activity of SRI-31142.

Data Presentation
Table 1: Potency of SRI-31142 in Inhibiting Monoamine Uptake in Rat Brain Synaptosomes
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Neurotransmitter Brain Region IC50 (nM)

Dopamine (DA) Striatum 2.8

Serotonin (5-HT) Hippocampus 8.9

Norepinephrine (NE) Hippocampus 1.8

Data summarized from in vitro studies on rat brain synaptosomes.

Table 2: Binding Affinity of SRI-31142 at the Dopamine Transporter

Radioligand Preparation Ki (nM)

[3H]WIN 35,428 Rat Striatal Membranes 1,900

This table highlights the discrepancy between SRI-31142's high affinity suggested by some

assays and its weak ability to displace traditional DAT ligands.
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Caption: Mechanism of SRI-31142 at the presynaptic dopamine transporter.
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In Vitro Functional Assays for SRI-31142

Protocol 1 Protocol 2 Protocol 3

Monoamine Uptake Assay

Prepare Brain Synaptosomes

Radioligand Binding Assay

Prepare Striatal Membranes

Fluorescent Substrate Uptake Assay

Plate DAT-expressing cells

Pre-incubate with SRI-31142

Add Radiolabeled Monoamine

Incubate

Terminate and Filter

Quantify Radioactivity

Incubate with SRI-31142 and [3H]WIN 35,428

Filter and Wash

Scintillation Counting

Add Fluorescent Substrate

Add SRI-31142

Measure Fluorescence (Kinetic or Endpoint)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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